Cas no 2228250-04-0 (N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine)

• Product Name: N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine
• CAS No: 2228250-04-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6015636
• PubChem ID: 165858483
• Update Time: 2025-06-07

N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine
• EN300-1864504
• N-[(1-benzylpyrrolidin-2-yl)methyl]hydroxylamine
• 2228250-04-0

• Inchi： 1S/C12H18N2O/c15-13-9-12-7-4-8-14(12)10-11-5-2-1-3-6-11/h1-3,5-6,12-13,15H,4,7-10H2
• InChI Key： WFYLEGRIGFGNEI-UHFFFAOYSA-N
• SMILES： ONCC1CCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Additional information on N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine

N-(1-Benzylpyrrolidin-2-yl)methylhydroxylamine (CAS No. 2228250-04-0): An Overview of a Promising Compound in Medicinal Chemistry

N-(1-Benzylpyrrolidin-2-yl)methylhydroxylamine (CAS No. 2228250-04-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives and is characterized by its benzyl and methylhydroxylamine functional groups, which contribute to its distinct chemical and biological activities.

The molecular structure of N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine consists of a pyrrolidine ring substituted with a benzyl group at the 1-position and a methylhydroxylamine moiety attached to the 2-position. This configuration imparts the compound with a combination of lipophilic and hydrophilic properties, making it an interesting candidate for various pharmacological studies.

Recent research has highlighted the potential of N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can effectively cross the blood-brain barrier, which is a critical factor for drugs targeting central nervous system disorders.

In addition to its neuroprotective properties, N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine has demonstrated significant antioxidant activity. Oxidative stress is a key contributor to many diseases, including cardiovascular disorders and cancer. The ability of this compound to scavenge free radicals and reduce oxidative damage makes it a valuable candidate for further investigation in these areas.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a complex biological response that can lead to chronic conditions such as arthritis and inflammatory bowel disease. Preliminary studies have indicated that N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine can modulate inflammatory pathways, potentially offering new therapeutic options for these conditions.

The synthesis of N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine involves several steps, including the formation of the pyrrolidine ring, the introduction of the benzyl group, and the attachment of the methylhydroxylamine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and potential commercial applications.

From a pharmacokinetic perspective, N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine exhibits favorable properties such as good solubility and stability. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain its therapeutic efficacy over time.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine in various disease models. Early results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term effects and potential interactions with other medications.

In conclusion, N-(1-benzylpyrrolidin-2-yl)methylhydroxylamine (CAS No. 2228250-04-0) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of focus for researchers and pharmaceutical companies alike. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.